Cas no 827573-90-0 (2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester)

827573-90-0 structure
Product name:2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester
- benzyl 5-iodo-4,4-dimethylpent-2-enoate
- 827573-90-0
- DTXSID80836768
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- Inchi: InChI=1S/C14H17IO2/c1-14(2,11-15)9-8-13(16)17-10-12-6-4-3-5-7-12/h3-9H,10-11H2,1-2H3
- InChI Key: VBRXEXXVEVMRHZ-UHFFFAOYSA-N
- SMILES: CC(C)(CI)C=CC(=O)OCC1=CC=CC=C1
Computed Properties
- Exact Mass: 344.02733g/mol
- Monoisotopic Mass: 344.02733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 4.5
2-Pentenoic acid, 5-iodo-4,4-dimethyl-, phenylmethyl ester Related Literature
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Jagadeesh Kalepu,Parthasarathy Gandeepan,Lutz Ackermann,Lukasz T. Pilarski Chem. Sci., 2018,9, 4203-4216
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5. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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